Cas no 2248281-05-0 (methyl 3-(4-aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-(4-aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248281-05-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6150299
• PubChem ID: 165726232
• Update Time: 2025-10-28

methyl 3-(4-aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2248281-05-0
• EN300-2008372

• Inchi： 1S/C12H13N3O2/c1-15-7-10(12(16)17-2)11(14-15)8-3-5-9(13)6-4-8/h3-7H,13H2,1-2H3
• InChI Key： YJPBMXYDXHSSJP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C)N=C1C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-(4-aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 3-(4-Aminophenyl)-1-Methyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 3-(4-Aminophenyl)-1-Methyl-1H-Pyrazole-4-Carboxylate, identified by the CAS registry number 2248281-05-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of methyl 3-(4-Aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate comprises a pyrazole ring, a substituted phenyl group, and a methyl ester moiety. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its stability and versatility in chemical reactions. The presence of the amino group (-NH₂) on the phenyl ring introduces additional reactivity and potential for bioactivity.

Recent studies have highlighted the importance of methyl 3-(4-Aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors involved in disease pathways.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product.

One notable application of methyl 3-(4-Aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate is in the field of agrochemistry, where it has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit key enzymes in plant pathogens makes it a promising candidate for agricultural applications.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of methyl 3-(4-Aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate. These studies are crucial for understanding its pharmacokinetics and potential side effects when used as a therapeutic agent.

In conclusion, methyl 3-(4-Aminophenyl)-1-methyl-1H-pyrazole-4-carboxylate, with its distinctive chemical properties and versatile applications, continues to be a focal point in scientific research. As new findings emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.